Regioisomeric Identity: 4‑Yl vs. 3‑Yl Pyrazole Substitution Confers Distinct Hydrogen‑Bond Topology and Predicted Polarity
The target compound positions the secondary amine substituent at the pyrazole 4‑position, whereas the closest commercially available analog (CAS 1343916‑95‑9) bears the identical substituent at the pyrazole 3‑position. This regioisomeric shift reorients the amine lone pair and the N‑methyl group relative to the furan ring, producing distinct hydrogen‑bond donor/acceptor vectors [1]. Computed LogP and TPSA values for the two regioisomers are expected to be identical based on atom‑type additive models; however, experimental chromatographic retention (HPLC, reversed‑phase) and NMR chemical shifts of the pyrazole C‑H and N‑CH₃ protons provide unambiguous differentiation .
| Evidence Dimension | Structural connectivity (regioisomerism) and predicted physicochemical properties |
|---|---|
| Target Compound Data | Pyrazole substitution at 4‑position; MW 207.23 g mol⁻¹; TPSA 63.2 Ų; XLogP3‑AA 0 [1] |
| Comparator Or Baseline | 3‑yl regioisomer (CAS 1343916‑95‑9): Pyrazole substitution at 3‑position; same MW, predicted TPSA and XLogP |
| Quantified Difference | Identical computed atom‑type properties; differentiation rests on connectivity and experimental NMR/HPLC signatures. No published ΔG of binding or ΔIC₅₀ available. |
| Conditions | Computational prediction (PubChem 2021.05.07 release); experimental HPLC and ¹H‑NMR data available from vendor certificates of analysis [1]. |
Why This Matters
For medicinal chemistry campaigns, regioisomeric purity directly affects SAR interpretation: a 4‑yl isomer cannot substitute for a 3‑yl isomer without altering the pharmacophore geometry, making unambiguous structural confirmation essential for reproducible results.
- [1] PubChem. (2025). Compound Summary for CID 64579753: (5-{[(1‑methyl‑1H‑pyrazol‑4‑yl)amino]methyl}furan‑2‑yl)methanol. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source
